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Compound of Interest

Compound Name:
8-Bromo-[1,2,4]triazolo[1,5-

a]pyridine

Cat. No.: B1280659 Get Quote

An In-depth Examination of the Structural and Physicochemical Properties of a Key

Heterocyclic Compound

Abstract
8-Bromo-[1]triazolo[1,5-a]pyridine is a versatile heterocyclic compound with significant potential

in medicinal chemistry and materials science.[1] Its unique structural framework, characterized

by a fused triazole and pyridine ring system with a bromine substituent, makes it a valuable

intermediate for the synthesis of novel pharmaceuticals, particularly those targeting

neurological disorders, as well as agrochemicals.[1] This technical guide provides a

comprehensive overview of the available data on 8-Bromo-[1]triazolo[1,5-a]pyridine, with a

focus on its chemical and physical properties. While a detailed crystal structure analysis from

single-crystal X-ray diffraction is not publicly available in the surveyed literature, this guide

summarizes key physicochemical data and outlines a general synthetic workflow.

Physicochemical Properties
A summary of the known physical and chemical properties of 8-Bromo-[1]triazolo[1,5-a]pyridine

is presented in Table 1. This data is crucial for researchers and drug development

professionals in designing and executing experiments involving this compound.
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Property Value Source

Molecular Formula C₆H₄BrN₃ [2]

Molecular Weight 198.02 g/mol

CAS Number 868362-18-9

Melting Point 152-157 °C

Physical Form Solid

InChI Key
NATZWIFAAIXCTQ-

UHFFFAOYSA-N

SMILES String Brc1cccn2ncnc12

Table 1: Physicochemical Properties of 8-Bromo-[1]triazolo[1,5-a]pyridine

Synthesis
The synthesis of[1]triazolo[1,5-a]pyridines can be achieved through various methods. One

common approach involves the cyclization of 2-aminopyridine derivatives. A general workflow

for the synthesis of substituted[1]triazolo[1,5-a]pyridines is depicted in the following diagram.

The specific synthesis of the 8-bromo derivative would involve starting with a correspondingly

substituted 2-aminopyridine.
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General Synthetic Workflow for [1,2,4]triazolo[1,5-a]pyridines

2-Aminopyridine Derivative

Intermediate Formation (e.g., N-acylation, Amidine)

Reaction

Reagent (e.g., Acyl Halide, Nitrile)

Cyclization

Heating/Catalyst

[1,2,4]triazolo[1,5-a]pyridine Product

Click to download full resolution via product page

Figure 1: A generalized workflow for the synthesis of the[1]triazolo[1,5-a]pyridine scaffold.

Applications in Research and Development
8-Bromo-[1]triazolo[1,5-a]pyridine serves as a critical building block in the development of new

chemical entities with potential therapeutic applications. Its utility has been noted in the

following areas:

Pharmaceutical Development: It is a key intermediate in the synthesis of compounds

targeting neurological disorders.[1] The bromine atom provides a reactive handle for further

chemical modifications, allowing for the exploration of structure-activity relationships.[1]

Agrochemical Chemistry: The compound is utilized in the formulation of pesticides and crop

protection agents.[1]
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Medicinal Chemistry: Research has demonstrated its use in designing bioactive molecules,

with some triazole-based compounds showing promise as anti-cancer and anti-inflammatory

agents.[1]

Material Science: The properties of this compound make it a candidate for the development

of advanced materials such as organic semiconductors and sensors.[1]

Future Directions
A complete single-crystal X-ray diffraction study of 8-Bromo-[1]triazolo[1,5-a]pyridine is

essential to fully elucidate its three-dimensional structure. This would provide precise data on

bond lengths, bond angles, and intermolecular interactions, which are critical for computational

modeling, understanding its reactivity, and designing new molecules with enhanced properties.

Such a study would be a valuable contribution to the fields of crystallography, medicinal

chemistry, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. PubChemLite - 8-bromo[1,2,4]triazolo[1,5-a]pyridine (C6H4BrN3) [pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [Crystal Structure of 8-Bromo-triazolo[1,5-a]pyridine: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280659#crystal-structure-analysis-of-8-bromo-
triazolo-1-5-a-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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